Cas no 62243-29-2 (Butanedioic acid, 2,3-dichloro-, dibutyl ester)

• Product Name: Butanedioic acid, 2,3-dichloro-, dibutyl ester
• CAS No: 62243-29-2
• MF: C₁₂H₂₀Cl₂O₄
• MW: 299.190802574158
• CID: 452796
• PubChem ID: 71388402
• Update Time: 2025-04-19

Butanedioic acid, 2,3-dichloro-, dibutyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2,3-dichloro-, dibutyl ester
• dibutyl 2,3-dichlorobutanedioate
• DTXSID00810469
• SCHEMBL2861335
• 62243-29-2

• Inchi： 1S/C12H20Cl2O4/c1-3-5-7-17-11(15)9(13)10(14)12(16)18-8-6-4-2/h9-10H,3-8H2,1-2H3
• InChI Key： OJMZDKDDIWFLSB-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCCCC)C(C(=O)OCCCC)Cl

Computed Properties

• Exact Mass: 298.074
• Monoisotopic Mass: 298.0738645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters